Cas no 2408975-89-1 (2-(4,4-Difluorocyclohexylidene)-2-[[(1,1-dimethylethoxy)carbonyl]amino]acetic acid)

• Product Name: 2-(4,4-Difluorocyclohexylidene)-2-[[(1,1-dimethylethoxy)carbonyl]amino]acetic acid
• CAS No: 2408975-89-1
• MF: C₁₃H₁₉F₂NO₄
• MW: 291.291071176529
• CID: 6024341
• Update Time: 2025-06-10

2-(4,4-Difluorocyclohexylidene)-2-[[(1,1-dimethylethoxy)carbonyl]amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-Difluorocyclohexylidene)-2-[[(1,1-dimethylethoxy)carbonyl]amino]acetic acid

• Inchi： 1S/C13H19F2NO4/c1-12(2,3)20-11(19)16-9(10(17)18)8-4-6-13(14,15)7-5-8/h4-7H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： OJOBDGDVTGJNSP-UHFFFAOYSA-N
• SMILES： C(O)(=O)/C(=C1\CCC(F)(F)CC\1)/NC(OC(C)(C)C)=O

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 405.5±45.0 °C(Predicted)
• pka: 4.25±0.41(Predicted)

Additional information on 2-(4,4-Difluorocyclohexylidene)-2-[[(1,1-dimethylethoxy)carbonyl]amino]acetic acid

Comprehensive Overview of 2-(4,4-Difluorocyclohexylidene)-2-[[(1,1-dimethylethoxy)carbonyl]amino]acetic acid (CAS No. 2408975-89-1)

The compound 2-(4,4-Difluorocyclohexylidene)-2-[[(1,1-dimethylethoxy)carbonyl]amino]acetic acid (CAS No. 2408975-89-1) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the difluorocyclohexylidene moiety and the tert-butoxycarbonyl (Boc) protected amino group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of protease inhibitors and other therapeutic agents targeting metabolic disorders.

In recent years, the demand for fluorinated compounds like 2-(4,4-Difluorocyclohexylidene)-2-[[(1,1-dimethylethoxy)carbonyl]amino]acetic acid has surged due to their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern drug design, as it can significantly improve the pharmacokinetic properties of small molecules. This compound's difluorocyclohexylidene group, in particular, is known to confer rigidity and lipophilicity, which are critical for membrane permeability and target binding. These attributes align with current trends in precision medicine, where researchers seek to optimize drug candidates for specific patient populations.

The Boc-protected amino acid functionality in CAS No. 2408975-89-1 further enhances its utility in peptide synthesis and combinatorial chemistry. The Boc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under acidic conditions. This makes the compound a versatile building block for constructing complex peptide derivatives, which are increasingly explored as therapeutics for conditions such as diabetes, cardiovascular diseases, and neurodegenerative disorders. The growing interest in peptide-based drugs underscores the relevance of this compound in contemporary research.

From a synthetic chemistry perspective, 2-(4,4-Difluorocyclohexylidene)-2-[[(1,1-dimethylethoxy)carbonyl]amino]acetic acid offers several advantages. Its well-defined stereochemistry and high purity make it suitable for asymmetric synthesis and chiral auxiliary applications. Moreover, the presence of the carboxylic acid group allows for further derivatization through amidation, esterification, or other coupling reactions. These features are particularly valuable in fragment-based drug discovery, where modular assembly of molecular fragments is a common strategy to identify lead compounds with optimal binding affinities.

The compound's CAS No. 2408975-89-1 is frequently searched in academic and industrial databases, reflecting its importance in cutting-edge research. Queries such as "Boc-protected amino acid derivatives" and "fluorinated cyclohexylidene compounds" often lead to this molecule, highlighting its role in advancing chemical biology. Additionally, its potential applications in green chemistry—such as catalyzed reactions or solvent-free syntheses—align with the global push for sustainable pharmaceutical manufacturing. Researchers are exploring ways to incorporate this compound into eco-friendly synthetic routes, reducing waste and energy consumption.

In summary, 2-(4,4-Difluorocyclohexylidene)-2-[[(1,1-dimethylethoxy)carbonyl]amino]acetic acid (CAS No. 2408975-89-1) represents a convergence of innovative chemical design and practical utility. Its structural motifs, including the difluorocyclohexylidene and Boc-protected amino acid groups, position it as a critical tool in drug development and peptide engineering. As the pharmaceutical industry continues to prioritize targeted therapies and sustainable practices, this compound is poised to play a pivotal role in shaping the future of medicinal chemistry.